Cas no 2228332-46-3 (3-(2-methanesulfonylphenyl)azetidin-3-ol)

• Product Name: 3-(2-methanesulfonylphenyl)azetidin-3-ol
• CAS No: 2228332-46-3
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 5943385
• PubChem ID: 165700076
• Update Time: 2025-06-12

3-(2-methanesulfonylphenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methanesulfonylphenyl)azetidin-3-ol
• 2228332-46-3
• EN300-2003635

• Inchi： 1S/C10H13NO3S/c1-15(13,14)9-5-3-2-4-8(9)10(12)6-11-7-10/h2-5,11-12H,6-7H2,1H3
• InChI Key： SRRDCRIROYVUNN-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C1(CNC1)O)(=O)=O

Computed Properties

• Exact Mass: 227.06161445g/mol
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 74.8Ų

Additional information on 3-(2-methanesulfonylphenyl)azetidin-3-ol

Comprehensive Overview of 3-(2-methanesulfonylphenyl)azetidin-3-ol (CAS No. 2228332-46-3)

3-(2-methanesulfonylphenyl)azetidin-3-ol (CAS No. 2228332-46-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. The compound features an azetidine ring, a four-membered nitrogen-containing heterocycle, which is increasingly studied for its role in drug discovery. The presence of a methanesulfonyl group and a hydroxyl moiety further enhances its reactivity and versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for azetidine derivatives has surged, driven by their applications in developing novel therapeutics. Researchers are particularly interested in 3-(2-methanesulfonylphenyl)azetidin-3-ol due to its potential as a building block for small molecule inhibitors and kinase modulators. These compounds are critical in targeting diseases such as cancer, inflammation, and neurodegenerative disorders. The compound's CAS No. 2228332-46-3 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 3-(2-methanesulfonylphenyl)azetidin-3-ol involves multi-step organic reactions, often starting from commercially available precursors. Key steps include the introduction of the methanesulfonyl group and the formation of the azetidine ring. Advanced techniques such as microwave-assisted synthesis and catalyzed cyclization have been employed to improve yield and efficiency. These methods align with the broader trend of green chemistry, which emphasizes sustainable and environmentally friendly processes.

One of the most discussed topics in the context of 3-(2-methanesulfonylphenyl)azetidin-3-ol is its potential role in drug repurposing. With the increasing cost and time associated with new drug development, researchers are exploring existing compounds for new therapeutic uses. The structural features of this compound make it a promising candidate for repurposing studies, particularly in areas like central nervous system (CNS) disorders and autoimmune diseases. This aligns with the broader industry focus on precision medicine and personalized therapeutics.

Another area of interest is the compound's potential in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug discovery. PROTACs leverage small molecules like 3-(2-methanesulfonylphenyl)azetidin-3-ol to target specific proteins for degradation, offering a novel approach to treating diseases. This application has sparked numerous discussions in scientific forums and publications, further highlighting the compound's versatility.

From a commercial perspective, CAS No. 2228332-46-3 is listed in several chemical catalogs, with suppliers emphasizing its high purity and research-grade quality. The compound's pricing and availability are often queried by pharmaceutical researchers and contract manufacturing organizations (CMOs), reflecting its practical utility. Additionally, its stability under various storage conditions makes it a reliable choice for long-term research projects.

In conclusion, 3-(2-methanesulfonylphenyl)azetidin-3-ol (CAS No. 2228332-46-3) represents a fascinating intersection of chemistry and biology. Its structural uniqueness, combined with its potential applications in drug discovery and development, ensures its continued relevance in scientific research. As the field of medicinal chemistry evolves, this compound is likely to remain a focal point for innovation and exploration.